Cas no 867136-38-7 (4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide)

• Product Name: 4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide
• CAS No: 867136-38-7
• MF: C₁₆H₁₃Cl₃FNO₃S
• MW: 424.701723814011
• CID: 6009036
• PubChem ID: 6914896
• Update Time: 2025-07-24

4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide
• 4-methyl-N-[(1R)-2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide
• 4-methyl-N-(2,2,2-trichloro-1-((4-fluorophenyl)sulfonyl)ethyl)benzamide
• 4-METHYL-N-[2,2,2-TRICHLORO-1-(4-FLUOROBENZENESULFONYL)ETHYL]BENZAMIDE
• AKOS024609118
• 867136-38-7
• F1672-0032
• 4-methyl-N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide

• Inchi： 1S/C16H13Cl3FNO3S/c1-10-2-4-11(5-3-10)14(22)21-15(16(17,18)19)25(23,24)13-8-6-12(20)7-9-13/h2-9,15H,1H3,(H,21,22)
• InChI Key： IQDUOOOALWBJTH-UHFFFAOYSA-N
• SMILES： ClC(C(NC(C1C=CC(C)=CC=1)=O)S(C1C=CC(=CC=1)F)(=O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 422.966576g/mol
• Monoisotopic Mass: 422.966576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide

Comprehensive Overview of 4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide (CAS No. 867136-38-7)

The compound 4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide (CAS No. 867136-38-7) is a specialized sulfonamide derivative with a unique molecular structure that has garnered attention in pharmaceutical and agrochemical research. Its trichloroethyl and fluorobenzenesulfonyl moieties contribute to its distinct chemical properties, making it a subject of interest for applications in drug discovery and crop protection. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The 4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide stands out for its structural complexity, which enables selective binding to enzymes and receptors. This property aligns with current trends in precision medicine, where tailored molecular designs are critical for minimizing off-target effects. Additionally, its fluorinated aromatic ring enhances metabolic stability, a hot topic in drug development discussions.

The agrochemical sector also explores CAS No. 867136-38-7 for its potential as a pesticide intermediate. With growing global concerns about sustainable agriculture, compounds like this are evaluated for their efficacy and environmental impact. Its trichloroethyl group may contribute to pest resistance management, a pressing issue in crop science. However, rigorous toxicity studies and regulatory compliance remain essential, reflecting the industry's shift toward greener chemistries.

From a synthetic perspective, the preparation of 4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide involves multi-step organic synthesis, often requiring catalyzed reactions and protective group strategies. This complexity resonates with chemists investigating atom economy and reaction optimization, key themes in modern process chemistry. The compound's CAS registry number (867136-38-7) serves as a vital identifier for researchers accessing chemical databases like SciFinder or Reaxys.

Emerging applications of this compound include its role in material science, where its sulfonyl linkage could contribute to polymer stability. As industries prioritize high-performance materials, such derivatives may gain traction in coatings or adhesives. Furthermore, computational chemists utilize its structure in molecular modeling studies to predict interactions with proteins, addressing FAQs about in silico drug design workflows.

Quality control of 867136-38-7 relies on advanced analytical techniques such as HPLC and NMR spectroscopy, topics frequently searched by lab technicians. The compound's chromatographic purity and spectral data are meticulously documented to meet Good Manufacturing Practice (GMP) standards. This emphasis on quality assurance reflects broader industry movements toward data integrity in chemical production.

In conclusion, 4-methyl-N-2,2,2-trichloro-1-(4-fluorobenzenesulfonyl)ethylbenzamide represents a multifaceted compound with cross-disciplinary relevance. Its CAS No. 867136-38-7 continues to appear in patent literature and academic journals, signaling ongoing innovation. Whether for pharmaceutical lead optimization or agrochemical formulation, this molecule exemplifies how structural tailoring drives scientific progress in alignment with contemporary research trends.